Cas no 1361890-08-5 (2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester)

• Product Name: 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester
• CAS No: 1361890-08-5
• MF: C₁₅H₁₁Cl₂FO₂
• MW: 313.151046037674
• CID: 4993871
• Update Time: 2025-05-20

2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester

• Inchi： 1S/C15H11Cl2FO2/c1-2-20-15(19)9-6-7-10(13(18)8-9)11-4-3-5-12(16)14(11)17/h3-8H,2H2,1H3
• InChI Key： QSDZPTPULXIPPZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(C(=O)OCC)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester

Professional Introduction to 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester (CAS No. 1361890-08-5)

2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1361890-08-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of both chloro and fluoro substituents on the biphenyl core, along with the ester functional group at the carboxylic acid position, makes it a structurally intriguing molecule with potential applications in medicinal chemistry.

The synthesis of 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester involves a series of carefully orchestrated chemical transformations. The introduction of chlorine atoms at the 2' and 3' positions, as well as a fluorine atom at the 2-position, requires precise control over reaction conditions to ensure high yield and purity. The subsequent formation of the ester group at the 4-carboxylic acid position further highlights the synthetic complexity of this compound. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to achieve these transformations efficiently.

In recent years, there has been growing interest in biphenyl derivatives due to their potential as bioactive molecules. The structural features of 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester make it a promising candidate for further exploration in drug discovery. Specifically, the chloro and fluoro substituents can serve as pharmacophores that interact with biological targets, while the ester group provides a handle for further functionalization. This flexibility allows researchers to modify the molecule's properties, such as solubility and metabolic stability, to optimize its biological activity.

One of the most compelling aspects of 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester is its potential application in the development of novel therapeutic agents. Recent studies have demonstrated that biphenyl derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents on the biphenyl core can significantly influence these activities, making compounds like 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester valuable starting points for structure-activity relationship (SAR) studies.

For instance, research published in leading journals has shown that certain biphenyl derivatives can inhibit enzymes involved in cancer cell proliferation. The chloro and fluoro substituents in 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester may play a crucial role in binding to these enzymes' active sites, thereby disrupting their function. Additionally, computational studies have been used to model the interactions between this compound and potential biological targets, providing insights into its mechanism of action.

The agrochemical industry has also shown interest in biphenyl derivatives due to their potential as pesticides and herbicides. The structural complexity of compounds like 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester allows them to interact with biological pathways in pests and weeds, offering a mode of action that is distinct from traditional agrochemicals. This can be particularly advantageous in addressing issues related to pest resistance and environmental sustainability.

The chemical properties of 2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester are another area of interest. Its molecular structure suggests that it may exhibit good solubility in both organic solvents and water, depending on its overall polarity. This balance between hydrophobicity and hydrophilicity can be crucial for its formulation and delivery in biological systems. Furthermore, its stability under various conditions, such as temperature and pH, would need to be carefully evaluated to ensure its suitability for practical applications.

In conclusion,2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester (CAS No. 1361890-08-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery and crop protection strategies. As research continues to uncover new applications for biphenyl derivatives,2',3'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid ethyl ester is likely to play an important role in developing innovative solutions to global challenges.